N-(1-ethyl-4-piperidinyl)-2-methyl-3-furamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H20N2O2/c1-3-15-7-4-11(5-8-15)14-13(16)12-6-9-17-10(12)2/h6,9,11H,3-5,7-8H2,1-2H3,(H,14,16)
• InChI Key: YJJRBAZZTMPNDF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=C(OC=C2)C
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

N-(1-ethyl-4-piperidinyl)-2-methyl-3-furamide, commonly known as fentanyl, is a synthetic opioid that is used for pain management. It is a highly potent drug that is often prescribed for patients with chronic pain, cancer pain, or severe injuries. Fentanyl is a Schedule II controlled substance due to its high potential for abuse and addiction. In recent years, fentanyl has become a major public health concern due to its involvement in overdose deaths.

Mechanism of Action

Fentanyl acts on the central nervous system by binding to specific opioid receptors, primarily the mu-opioid receptor. This binding results in the inhibition of pain signals, leading to pain relief. Fentanyl also has sedative effects and can cause respiratory depression, which can be life-threatening in high doses.
Biochemical and physiological effects:
Fentanyl has several biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It can also cause nausea, vomiting, constipation, and itching. Fentanyl has a high potential for abuse and addiction, and long-term use can lead to tolerance and dependence.

Advantages and Limitations for Lab Experiments

Fentanyl is a useful tool in laboratory experiments due to its potency and specificity for opioid receptors. It can be used to study the mechanisms of pain and analgesia, as well as the effects of opioids on the central nervous system. However, fentanyl is a controlled substance, and strict regulations must be followed for its use in research. Additionally, the potential for abuse and addiction must be considered when using fentanyl in laboratory experiments.

Future Directions

1. Development of non-opioid pain medications to reduce the risk of addiction and overdose.
2. Investigation of the potential use of fentanyl in the treatment of depression, anxiety, and post-traumatic stress disorder.
3. Development of new opioids with improved safety profiles and reduced potential for abuse and addiction.
4. Study of the long-term effects of fentanyl use on the central nervous system and overall health.
5. Investigation of the mechanisms of opioid tolerance and dependence to develop more effective treatments for addiction.

Scientific Research Applications

Fentanyl has been extensively studied for its use in pain management. It is often used as a reference drug in studies comparing the efficacy and safety of other opioids. Fentanyl has also been studied for its use in anesthesia and sedation, particularly in critically ill patients. Additionally, fentanyl has been investigated for its potential use in the treatment of depression, anxiety, and post-traumatic stress disorder.